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This guide provides crucial safety and logistical information for handling sterile preparations in

compliance with USP General Chapter <797>. It is intended for researchers, scientists, and

drug development professionals to ensure the integrity of compounded sterile preparations

(CSPs) and the safety of personnel. The following procedures and data are designed to provide

clear, step-by-step guidance for your operational questions.

Personal Protective Equipment (PPE) Requirements
Appropriate PPE is mandatory to minimize the risk of contamination to CSPs and to protect

personnel from potential hazards. The specific PPE required depends on the nature of the

compounding activities, distinguishing between non-hazardous and hazardous drugs (HDs).

When handling HDs, the requirements of USP <800> must also be met.[1][2]

Core PPE Components for Sterile Compounding include:

Gowns: Low-lint gowns with sleeves that fit snugly at the wrist and close at the neck are

required. For handling HDs, gowns must be resistant to permeability by chemotherapy

drugs.[3][4]

Gloves: Sterile, powder-free gloves are mandatory. When handling HDs, two pairs of

chemotherapy-rated gloves that comply with ASTM D6978 standards are required.[1][2][4]

Gloves should be regularly sanitized with sterile 70% isopropyl alcohol (IPA) and changed

every 30 minutes during compounding or when compromised.[3][5]
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Head and Hair Covers: Low-lint head covers that completely contain all hair are necessary.

Beard and mustache covers are also required if applicable.[4]

Shoe Covers: Low-lint shoe covers are required. When compounding HDs, a second pair of

shoe covers should be donned before entering the buffer room.[4]

Face Masks and Eye Protection: A face mask is required for all sterile compounding. Eye

protection, such as goggles or a face shield, must be worn when there is a risk of splashes

or spills, particularly when handling HDs.[3][4]

Cleanroom Environmental Classifications
USP <797> specifies strict environmental controls for sterile compounding areas to minimize

the risk of contamination. These areas are classified according to ISO standards for air

cleanliness, which define the maximum allowable concentration of airborne particles.[6][7]

ISO Class
Maximum Particles (≥0.5
µm) per m³

Compounding Area

ISO 5 3,520

Primary Engineering Control

(PEC), such as a Laminar

Airflow Workbench (LAFW) or

Biological Safety Cabinet

(BSC)

ISO 7 352,000
Buffer Area (room where the

PEC is located)

ISO 8 3,520,000
Anteroom (area for hand

hygiene and garbing)

Table 1: ISO Classification of Particulate Matter in Room Air for Sterile Compounding.[7]

Procedural Workflows
The following diagrams illustrate the standardized procedures for garbing and disposal of PPE

in a USP <797> compliant facility. Adherence to these workflows is critical for maintaining a

sterile environment and ensuring personnel safety.
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Garbing and Hand Hygiene Protocol
The order of garbing is designed to minimize the transfer of contaminants from less clean to

cleaner areas. The following workflow assumes a typical cleanroom layout with an anteroom

and a buffer room.
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Diagram 1: Step-by-step garbing and hand hygiene procedure.
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PPE Disposal Plan
Proper disposal of used PPE is essential to prevent the spread of contamination, especially

when handling hazardous drugs. Disposal procedures must comply with local, state, and

federal regulations.[8]

Exiting Compounding Area

Waste Streams

Compounding Complete

Doff PPE in Designated Area
(Reverse order of donning)

Segregate Waste

Non-Hazardous Waste
(Regular trash or as per facility SOP)

Non-HD Contaminated

Hazardous Waste
(Yellow or black trace chemotherapy waste containers)

HD Contaminated

Final Disposal
(Follow institutional and regulatory guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://content.govdelivery.com/attachments/WADOH/2021/08/10/file_attachments/1901854/USP%20800%20Self-Inspection%20Worksheet%20080621.pdf
https://www.benchchem.com/product/b15583396?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583396?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 503pharma.com [503pharma.com]

2. USP 800 | USP [usp.org]

3. epcc.edu [epcc.edu]

4. m.youtube.com [m.youtube.com]

5. 2101401.fs1.hubspotusercontent-na1.net [2101401.fs1.hubspotusercontent-na1.net]

6. blog.pacelabs.com [blog.pacelabs.com]

7. pmeasuring.com [pmeasuring.com]

8. content.govdelivery.com [content.govdelivery.com]

To cite this document: BenchChem. [Essential Guide to Personal Protective Equipment
(PPE) for USP 797 Compliance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583396#personal-protective-equipment-for-
handling-usp7-797]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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